2-(2,4-dichlorophenyl)-N'-[(4-fluorobenzoyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 4-fluorobenzoate
• InChI: InChI=1S/C15H11Cl2FN2O2/c16-11-4-1-10(13(17)8-11)7-14(19)20-22-15(21)9-2-5-12(18)6-3-9/h1-6,8H,7H2,(H2,19,20)
• InChI Key: IKLOPILYQKQZJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N)F
• Isomeric SMILES: C1=CC(=CC=C1C(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N)F
• Molecular Formula: C15H11Cl2FN2O2
• Molecular Weight: 341.2 g/mol

Description

2-(2,4-dichlorophenyl)-N'-[(4-fluorobenzoyl)oxy]ethanimidamide, commonly known as DCFPyL, is a novel small-molecule radiotracer that has shown promising results in the detection of prostate cancer.

Mechanism of Action

DCFPyL binds to prostate-specific membrane antigen (PSMA), a transmembrane protein that is overexpressed in prostate cancer cells. PSMA is involved in the uptake and metabolism of folate, and its overexpression in prostate cancer cells makes it an attractive target for imaging and therapy. DCFPyL binds to the active site of PSMA and is rapidly internalized by the cancer cells, allowing for the detection of PSMA-expressing cells using PET imaging.
Biochemical and Physiological Effects:
DCFPyL has been shown to have minimal toxicity and is rapidly cleared from the body. The biodistribution of DCFPyL in humans has been studied, and it has been found to accumulate in the kidneys and bladder, as well as in PSMA-expressing tissues such as the salivary glands, small intestine, and liver. DCFPyL has not been found to accumulate in non-target tissues, indicating its high specificity for PSMA-expressing cells.

Advantages and Limitations for Lab Experiments

DCFPyL has several advantages for lab experiments, including its ease of synthesis, high purity, and specific activity. DCFPyL is also stable and can be stored for extended periods of time. However, DCFPyL has limitations in terms of its availability and cost, which may limit its use in some research settings.

Future Directions

For DCFPyL include the development of new radiotracers that can target different biomarkers for cancer detection and therapy. The use of DCFPyL for therapy, such as targeted radionuclide therapy, is also an area of active research. Additionally, the use of DCFPyL for the detection of other diseases, such as Alzheimer's disease, is being explored. Overall, DCFPyL has shown great promise as a novel radiotracer for the detection of prostate cancer and has the potential to revolutionize cancer diagnosis and treatment.

Synthesis Methods

The synthesis of DCFPyL involves a multi-step process that starts with the reaction of 2,4-dichloroaniline with 4-fluorobenzoic acid to form the intermediate 2-(2,4-dichlorophenyl)-N-(4-fluorobenzoyl)aniline. This intermediate is then reacted with ethyl chloroformate to yield the final product, DCFPyL. The synthesis method has been optimized to yield high purity and specific activity of DCFPyL.

Scientific Research Applications

DCFPyL has been extensively studied for its application in the detection of prostate cancer using positron emission tomography (PET) imaging. PET imaging with DCFPyL has shown high sensitivity and specificity in the detection of prostate cancer, including the detection of small lesions and the differentiation of benign from malignant lesions. DCFPyL has also been used for the detection of other types of cancer, such as breast and lung cancer.